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Compound of Interest

Compound Name: Diethyl 8-bromooctylphosphonate

Cat. No.: B607111

In-Depth Technical Guide: Diethyl 8-
bromooctylphosphonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,
synthesis, and a conceptual application of Diethyl 8-bromooctylphosphonate, a valuable
intermediate in organic synthesis and drug discovery.

Core Molecular Data

Diethyl 8-bromooctylphosphonate is an organophosphorus compound featuring a terminal
bromine atom, making it a versatile reagent for subsequent chemical modifications. Its key
molecular identifiers are summarized below.

Property Value Reference
Molecular Formula C12H26BrO3P [11121[3]
Molecular Weight 329.21 g/mol [1][2]13]
CAS Number 124939-70-4 [1][2][3]

Synthesis via the Michaelis-Arbuzov Reaction
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The primary method for synthesizing diethyl alkylphosphonates is the Michaelis-Arbuzov
reaction.[1][2][3][4] This reaction involves the treatment of a trialkyl phosphite with an alkyl
halide. In the case of Diethyl 8-bromooctylphosphonate, this would involve the reaction of
triethyl phosphite with a 1,8-dibromooctane.

Experimental Protocol: A Representative Synthesis

The following is a generalized protocol for the synthesis of Diethyl 8-bromooctylphosphonate
based on the principles of the Michaelis-Arbuzov reaction.

Materials:

e 1,8-dibromooctane

o Triethyl phosphite

e Anhydrous toluene (or another suitable high-boiling solvent)
 Inert gas (e.g., Nitrogen or Argon)

o Standard glassware for organic synthesis (round-bottom flask, condenser, heating mantle,
etc.)

 Purification apparatus (e.g., distillation or chromatography setup)
Procedure:

e Reaction Setup: A round-bottom flask is charged with 1,8-dibromooctane and a molar excess
of triethyl phosphite in a suitable solvent like anhydrous toluene. The flask is equipped with a
reflux condenser and placed under an inert atmosphere.

e Heating: The reaction mixture is heated to reflux. The temperature is maintained for several
hours to ensure the completion of the reaction. The progress of the reaction can be
monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up: After the reaction is complete, the mixture is cooled to room temperature. The
excess solvent and volatile by-products are removed under reduced pressure.
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« Purification: The crude product is then purified. This is typically achieved by vacuum
distillation or column chromatography to isolate the Diethyl 8-bromooctylphosphonate
from any remaining starting materials or side products.

o Characterization: The final product should be characterized by spectroscopic methods such
as 'H NMR, 13C NMR, and 3P NMR, as well as mass spectrometry to confirm its identity and

purity.

Synthetic Workflow

The synthesis of Diethyl 8-bromooctylphosphonate via the Michaelis-Arbuzov reaction can
be visualized as a straightforward two-step process, followed by purification.

Synthesis of Diethyl 8-bromooctylphosphonate

1,8-dibromooctane +

Triethyl phosphite

Michaelis-Arbuzov Reaction
(Heating under inert atmosphere)

Crude Diethyl 8-bromooctylphosphonate

Purification
(e.g., Vacuum Distillation)
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Caption: Synthetic workflow for Diethyl 8-bromooctylphosphonate.

Conceptual Application in Drug Development

The Diethyl 8-bromooctylphosphonate molecule is a valuable building block in medicinal
chemistry. The phosphonate group can act as a stable phosphate mimic, while the terminal
bromine allows for further chemical elaboration.

Signaling Pathway for a Hypothetical Phosphonate-
Based Drug

The following diagram illustrates a hypothetical signaling pathway where a drug derived from
Diethyl 8-bromooctylphosphonate could act as an inhibitor.
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Hypothetical Drug Action on a Kinase Pathway

Phosphonate-Based Inhibitor
Cell Surface Receptor (Derived from Diethyl
8-bromooctylphosphonate)
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Cellular Response
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Caption: Hypothetical inhibition of a kinase signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl 8-bromooctylphosphonate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607111#diethyl-8-bromooctylphosphonate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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